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Compound of Interest

Compound Name: 5-Nitropicolinamide

Cat. No.: B1583589 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for the handling and disposal of 5-Nitropicolinamide. Adherence to these protocols is

essential for ensuring the safety of all laboratory personnel and the integrity of your research.

Researchers and drug development professionals require clear, actionable guidance to handle

chemical reagents safely and effectively. This procedural guide for 5-Nitropicolinamide (CAS:

59290-34-5) outlines the necessary personal protective equipment (PPE), operational plans for

handling and disposal, and emergency procedures.[1] While specific toxicity data for 5-
Nitropicolinamide is limited, its structural similarity to pyridine and nitroaromatic compounds

necessitates a cautious approach, assuming potential for toxicity and mutagenicity.[2]

Essential Safety and Handling Information
A thorough understanding of the known properties of 5-Nitropicolinamide is the first step in

safe handling.
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Property Information Source

Chemical Name 5-Nitropyridine-2-carboxamide [1]

Synonyms 5-nitropicolinamide [1]

CAS Number 59290-34-5 [1]

Molecular Formula C6H5N3O3 [1]

Molecular Weight 167.12 g/mol [1]

Physical State Solid (powder)

Known Hazards

Data not fully available.

Assumed to be hazardous

based on structural analogs.

[1]

Incompatible Materials Strong oxidizing agents. [3]

Storage

Store in a cool, well-ventilated

area away from ignition

sources.[4][5]

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is crucial to minimize exposure and prevent contamination. The following

diagram and detailed steps outline the safe handling process for 5-Nitropicolinamide.

Caption: Workflow for Safe Handling of 5-Nitropicolinamide.

1. Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

5-Nitropicolinamide and understand the available safety information.[6]

Don Appropriate PPE: A standard Level D protection is the minimum requirement.[7] This

includes:
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Eye Protection: Chemical safety goggles are mandatory. For tasks with a higher risk of

splashing, a face shield should be worn in addition to goggles.[8][9]

Hand Protection: Wear chemical-resistant nitrile gloves.[4] For extended operations or

when handling larger quantities, consider double-gloving.

Body Protection: A lab coat must be worn and fully fastened.

Respiratory Protection: Due to the powdered nature of the compound and the lack of

inhalation hazard data, all handling of 5-Nitropicolinamide must be conducted in a

certified chemical fume hood.[10] If a fume hood is not available, a respirator may be

necessary.[11]

Prepare Workspace: Ensure the chemical fume hood is functioning correctly.[4] Cover the

work surface with absorbent, disposable bench paper. Have all necessary equipment and

reagents within the fume hood to minimize movement in and out of the containment area.

2. Handling:

Weighing: When weighing the solid compound, do so within the fume hood to prevent

inhalation of any airborne powder.[12] Use a draft shield on the balance if necessary.

Dissolving and Reaction: If dissolving the compound or using it in a reaction, add solvents

slowly to avoid splashing. Keep all containers capped when not in immediate use.

3. Cleanup and Decontamination:

Decontaminate Surfaces: After handling is complete, wipe down all surfaces within the fume

hood with an appropriate solvent (e.g., 70% ethanol) and dispose of the cleaning materials

as hazardous waste.

Remove PPE: Remove PPE in the correct order to avoid cross-contamination: gloves first,

followed by the lab coat, and then eye protection. Wash hands thoroughly with soap and

water after removing PPE.[5]

Emergency Procedures
Spills:
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Small Spills (in a fume hood): If a small amount of 5-Nitropicolinamide is spilled within the

fume hood, use an absorbent material to clean it up.[5] Place the absorbent material in a

sealed container for proper disposal.

Large Spills: In the event of a large spill, evacuate the immediate area and alert your

supervisor and the institutional safety office.

Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

[1] Remove any contaminated clothing.

Eye Contact: Flush the eyes with water for at least 15 minutes at an eyewash station.[1]

Seek immediate medical attention.

Inhalation: Move to fresh air immediately.[1] If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

Disposal Plan
Proper disposal of 5-Nitropicolinamide and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: All solid 5-Nitropicolinamide waste, including empty containers and

contaminated materials (e.g., gloves, bench paper, weighing paper), must be collected in a

clearly labeled, sealed hazardous waste container.

Liquid Waste: Solutions containing 5-Nitropicolinamide should be collected in a designated,

labeled hazardous waste container. Do not pour any solutions containing this compound

down the drain.[4]

Waste Segregation: Keep waste containing 5-Nitropicolinamide separate from other waste

streams unless instructed otherwise by your institution's environmental health and safety

department.
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Disposal Request: Follow your institution's procedures for the disposal of hazardous

chemical waste. This typically involves submitting a request for pickup by trained waste

management personnel.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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